Cas no 119769-05-0 (3-amino-5-hydroxy-1H-Pyrazole-1-carboxamide)

• Product Name: 3-amino-5-hydroxy-1H-Pyrazole-1-carboxamide
• CAS No: 119769-05-0
• MF: C₄H₆N₄O₂
• MW: 142.11603975296
• CID: 132281
• PubChem ID: 14198996
• Update Time: 2025-04-19

3-amino-5-hydroxy-1H-Pyrazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-hydroxy-1H-Pyrazole-1-carboxamide
• 1H-Pyrazole-1-carboxamide,3-amino-5-hydroxy-
• 1H-Pyrazole-1-carboxamide,3-amino-5-hydroxy-(9CI)
• AKOS006364967
• 5-amino-3-oxo-1H-pyrazole-2-carboxamide
• 119769-05-0

• Inchi： 1S/C4H6N4O2/c5-2-1-3(9)8(7-2)4(6)10/h1,7H,5H2,(H2,6,10)
• InChI Key： OBUSWKQCUMVUCP-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)NN1C(N)=O

Computed Properties

• Exact Mass: 142.04918
• Monoisotopic Mass: 142.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 107.16